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Compound of Interest

Compound Name: Aerosil R 202

Cat. No.: B1165704

Technical Support Center: Aerosil® R 202

Welcome to the Technical Support Center for Aerosil® R 202. This resource is designed to
provide researchers, scientists, and drug development professionals with comprehensive
guidance on utilizing and handling this product effectively. Below you will find troubleshooting
guides and frequently asked questions (FAQs) to address common issues encountered during
experimentation, with a focus on minimizing moisture absorption.

Frequently Asked Questions (FAQS)

Q1: What is Aerosil® R 202 and why is it considered hydrophobic?

Al: Aerosil® R 202 is a fumed silica that has been surface-treated with polydimethylsiloxane
(PDMS).[1][2][3] This treatment replaces the hydrophilic silanol groups on the surface of the
silica with hydrophobic dimethylsilyl groups, resulting in a product with marked hydrophobicity
and low water absorption.[1][3][4][5][6][7]

Q2: My experiment is sensitive to moisture. How can | minimize moisture absorption when
using Aerosil® R 202?

A2: While Aerosil® R 202 is inherently hydrophobic with very low moisture absorption, improper
handling and storage can lead to increased moisture content.[4] The most critical step to
prevent moisture absorption is to adhere to proper storage conditions. Always store Aerosil® R
202 in its original, unopened packaging in a dry environment.[1][2][5][8][9][10][11][12] Once
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opened, the container should be tightly resealed and stored under dry conditions, protected
from volatile substances.[1][2][5][8][9][10][11][12]

Q3: What is the typical moisture content of Aerosil® R 202 as supplied?

A3: The moisture content of Aerosil® R 202 is specified by the "loss on drying" parameter in the
technical data sheet. This value is typically less than or equal to 0.5% when measured after 2
hours at 105°C.[2][9][12][13] This indicates a very low level of adsorbed moisture on the
product as delivered.

Q4: Can | dry Aerosil® R 202 before use to further reduce moisture content?

A4: While the as-supplied moisture content is very low, for extremely moisture-sensitive
applications, drying may be considered. A standard procedure would be to heat the material in
a drying oven at 105°C for 2 hours, as indicated by the "loss on drying" test protocol. However,
it is crucial to cool the material in a desiccator and use it promptly to prevent re-adsorption of
atmospheric moisture.

Q5: How does the hydrophobicity of Aerosil® R 202 benefit my formulation?

A5: The low moisture absorption of Aerosil® R 202 is advantageous in moisture-sensitive
formulations.[1][5][6][7] For instance, in moisture-curing systems like 1K sealants, it prevents
premature reactions and viscosity increases that can be caused by the introduction of water.[4]
Its hydrophobic nature also improves the water resistance of cosmetic preparations and
enhances corrosion protection in coatings.[1][5][6][7][14]

Data Presentation

Table 1: Physical and Chemical Properties of Aerosil® R 202 Related to Moisture Content
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Property Test Method Typical Value Significance

Indicates the amount
of volatile matter
(primarily water)

Loss on Drying 2 hours at 105°C < 0.5%[2][9][12][13] adsorbed on the silica
surface. A low value
confirms the product's

hydrophobicity.

This chemical
modification is
_ _ responsible for the
Polydimethylsiloxane )
Surface Treatment - hydrophobic character

(PDMS)[1][2] .
and low moisture
affinity of Aerosil® R

202.

The pH can influence
interactions within a
formulation; the

pH in 4% dispersion DIN EN ISO 787-9 4.0 - 6.0[1][9][13] hydrophobic surface
treatment results in a
slightly acidic to

neutral pH.

Experimental Protocols

Protocol 1: Determination of Moisture Content (Loss on Drying)

This protocol is based on the standard test method for determining the moisture content of
Aerosil® R 202.

o Objective: To quantify the amount of adsorbed moisture and other volatile substances on the
surface of Aerosil® R 202.

e Apparatus:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.scribd.com/document/621793110/Aerosil-R202
https://www.coatino.com/products/PR_52043844
https://thecarycompany.com/media/pdf/specs/24W197.pdf
https://products.evonik.com/assets/or/ld/AEROSIL_R_202_TDS_EN_EN_TDS_PV_52043844_en_GB_WORLD.pdf
https://products.evonik.com/assets/59/13/AEROSIL_R_202_EN_EN_Asset_365913.pdf
https://www.scribd.com/document/621793110/Aerosil-R202
https://products.evonik.com/assets/59/13/AEROSIL_R_202_EN_EN_Asset_365913.pdf
https://www.coatino.com/products/PR_52043844
https://products.evonik.com/assets/or/ld/AEROSIL_R_202_TDS_EN_EN_TDS_PV_52043844_en_GB_WORLD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[e]

Analytical balance (accurate to 0.1 mg)

o

Drying oven with temperature control (z 2°C)

[¢]

Weighing dish (glass or aluminum)

[¢]

Desiccator

e Procedure:

o Pre-dry the weighing dish in the oven at 105°C for 30 minutes and cool to room
temperature in a desiccator.

o Weigh the empty, dry weighing dish (record as W1).

o Add approximately 1-2 g of Aerosil® R 202 to the weighing dish and record the exact
weight (record as W-).

o Place the weighing dish with the sample in the drying oven at 105°C for 2 hours.

o After 2 hours, transfer the weighing dish to a desiccator and allow it to cool to room
temperature.

o

Weigh the cooled weighing dish and sample (record as Ws).
o Calculation:

o Loss on Drying (%) = [(Wz2 - W3) / (W2 - W1)] x 100

Visualizations
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Inherent Product Characteristics

is treated with creates a leads to
Aerosil® R 202 Surface Treatment Hydrophobic Surface LowIMoisture

(Polydimethylsiloxane) Absorption

User Handling & Storage
Minimize Exposure Preservation of
to Atmosphere Low Moisture Content

Store in Closed Container

Under Dry Conditions

Click to download full resolution via product page

Caption: Logical workflow for maintaining low moisture content in Aerosil® R 202.
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Issue: Suspected High
Moisture in Aerosil® R 202

Verify Storage Conditions:
- Original, sealed container?
- Stored in a dry area?

Storage Conditions Correct

y

Action: Discard compromised
material. Procure new supply and
ensure proper storage.

Optional: For highly sensitive
applications, dry material
(205°C for 2 hrs).

Use dried material immediately
and handle in a low-humidity
environment (e.g., glove box).

Proceed with Experiment

Click to download full resolution via product page

Caption: Troubleshooting guide for addressing potential moisture issues with Aerosil® R 202.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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